Cas no 6366-77-4 (L-Lysine, L-alanyl-)

• Product Name: L-Lysine, L-alanyl-
• CAS No: 6366-77-4
• MF: C₉H₁₉N₃O₃
• MW: 217.26546216011
• CID: 425988
• PubChem ID: 7016106
• Update Time: 2025-04-19

L-Lysine, L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysine, L-alanyl-
• (2S)-6-amino-2-[[(2S)-2-aminopropanoyl]amino]hexanoic acid
• Ala-Lys-OH
• Alanine-Lysine dipeptide
• Ala-Lys
• BDBM50169125
• AK
• CHEBI:132403
• alanyllysine
• L-Ala-L-Lys
• L-Alanyl-L-lysine
• Alanine Lysine dipeptide
• (S)-6-Amino-2-((S)-2-amino-propionylamino)-hexanoic acid
• 6-Amino-2-(2-amino-propionylamino)-hexanoic acid
• DTXSID30426799
• SCHEMBL1711244
• A-K Dipeptide
• CHEMBL191057
• 6366-77-4
• alanyl-lysine
• AK dipeptide

• Inchi： 1S/C9H19N3O3/c1-6(11)8(13)12-7(9(14)15)4-2-3-5-10/h6-7H,2-5,10-11H2,1H3,(H,12,13)(H,14,15)/t6-,7-/m0/s1
• InChI Key： QXRNAOYBCYVZCD-BQBZGAKWSA-N
• SMILES： OC([C@H](CCCCN)NC([C@H](C)N)=O)=O

Computed Properties

• Exact Mass: 217.14277
• Monoisotopic Mass: 217.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.44
• LogP: -3.63